Cas no 317814-58-7 (N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide)
317814-58-7 structure
Product Name:N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
CAS No:317814-58-7
MF:C17H17N3O2
MW:295.335783720016
CID:3053881
PubChem ID:2865962
Update Time:2025-04-21
N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-N-o-tolyl-acetamide
- N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
- HMS1553D11
- Oprea1_465731
- 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(o-tolyl)acetamide
- MFCD01163327
- EN300-06510
- AG-690/12072540
- G32337
- STK002585
- SMA81458
- 980-010-8
- Z31269325
- CS-0220375
- F0850-4692
- Cambridge id 5739888
- TimTec1_006765
- AKOS016317562
- SR-01000451029-1
- SR-01000451029
- AKOS000300505
- 317814-58-7
- N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydro-2-quinoxalinyl)acetamide
- N-(2-methylphenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
- Oprea1_784024
-
- MDL： MFCD01163327
- Inchi： 1S/C17H17N3O2/c1-11-6-2-3-7-12(11)19-16(21)10-15-17(22)20-14-9-5-4-8-13(14)18-15/h2-9,15,18H,10H2,1H3,(H,19,21)(H,20,22)
- InChI Key： TZQMZDMPQBAJRP-UHFFFAOYSA-N
- SMILES： O=C1C(CC(NC2C=CC=CC=2C)=O)NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 295.132076794Da
- Monoisotopic Mass: 295.132076794Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 70.2Ų
N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M503380-50mg |
N-(2-Methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
317814-58-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M503380-100mg |
N-(2-Methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
317814-58-7 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M503380-500mg |
N-(2-Methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
317814-58-7 | 500mg |
$ 320.00 | 2022-06-03 | ||
| Chemenu | CM221476-5g |
2-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(o-tolyl)acetamide |
317814-58-7 | 97% | 5g |
$825 | 2021-08-04 | |
| Chemenu | CM221476-1g |
2-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(o-tolyl)acetamide |
317814-58-7 | 97% | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-06510-0.1g |
N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
317814-58-7 | 95% | 0.1g |
$62.0 | 2023-10-28 | |
| Enamine | EN300-06510-0.25g |
N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
317814-58-7 | 95% | 0.25g |
$88.0 | 2023-10-28 | |
| Enamine | EN300-06510-0.5g |
N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
317814-58-7 | 95% | 0.5g |
$164.0 | 2023-10-28 | |
| Enamine | EN300-06510-1.0g |
N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
317814-58-7 | 95% | 1g |
$241.0 | 2023-04-29 | |
| Enamine | EN300-06510-2.5g |
N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
317814-58-7 | 95% | 2.5g |
$474.0 | 2023-10-28 |
N-(2-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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